Cas no 139442-66-3 (2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3,4-dihydroxy-)

• Product Name: 2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3,4-dihydroxy-
• CAS No: 139442-66-3
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 1270186
• Update Time: 2024-08-03

2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3,4-dihydroxy-

• Inchi： 1S/C11H9FN2O3/c12-7-1-3-8(4-2-7)14-11(17)9(5-13)10(16)6-15/h1-4,15-16H,6H2,(H,14,17)
• InChI Key： DMRRDFLLMFFHTF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C(C#N)=C(O)CO

Computed Properties

• Exact Mass: 236.05977

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 523.6±50.0 °C(Predicted)
• PSA: 93.35
• pka: 5.14±0.50(Predicted)